Cas no 2098496-89-8 (S-9-Fluorenylmethyl-l-cysteine tert-butyl ester hydrochloride)

S-9-Fluorenylmethyl-l-cysteine tert-butyl ester hydrochloride is a protected cysteine derivative widely used in peptide synthesis. The fluorenylmethyl (Fm) group provides selective protection for the thiol functionality, while the tert-butyl ester safeguards the carboxyl group, ensuring compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This reagent is particularly valuable for introducing cysteine residues into peptide chains under mild deprotection conditions, minimizing side reactions. Its orthogonal protection strategy allows for precise control in complex peptide assembly, making it a preferred choice for researchers in medicinal chemistry and bioconjugation applications.

S-9-Fluorenylmethyl-l-cysteine tert-butyl ester hydrochloride structure

2098496-89-8 structure

Product Name:S-9-Fluorenylmethyl-l-cysteine tert-butyl ester hydrochloride

CAS No:2098496-89-8

MF:C₂₁H₂₆ClNO₂S

MW:391.954643726349

CID:5043470

Update Time:2025-06-07

S-9-Fluorenylmethyl-l-cysteine tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

- S-9-Fluorenylmethyl-l-cysteine tert-butyl ester hydrochloride
- tert-butyl (2R)-2-amino-3-(9H-fluoren-9-ylmethylsulfanyl)propanoate;hydrochloride
- Inchi： 1S/C21H25NO2S.ClH/c1-21(2,3)24-20(23)19(22)13-25-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18;/h4-11,18-19H,12-13,22H2,1-3H3;1H/t19-;/m0./s1
- InChI Key： KPTMNHBEXLJQBX-FYZYNONXSA-N
- SMILES： Cl.S(C[C@@H](C(=O)OC(C)(C)C)N)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 439
Topological Polar Surface Area: 77.6

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	S257435-250mg	S-9-Fluorenylmethyl-L-cysteine tert-butyl ester hydrochloride	2098496-89-8	250mg	$ 310.00	2022-06-02
TRC	S257435-500mg	S-9-Fluorenylmethyl-L-cysteine tert-butyl ester hydrochloride	2098496-89-8	500mg	$ 515.00	2022-06-02
TRC	S257435-1000mg	S-9-Fluorenylmethyl-L-cysteine tert-butyl ester hydrochloride	2098496-89-8	1g	$ 825.00	2022-06-02